BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Safe Handling of
Benzophenone-4-maleimide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzophenone-4-maleimide

Cat. No.: B014155

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Benzophenone-4-
maleimide (CAS No. 92944-71-3), a heterobifunctional crosslinking reagent. Adherence to
these guidelines is critical to ensure personnel safety and maintain experimental integrity.

Chemical Identification and Physical Properties

Benzophenone-4-maleimide is a light beige solid utilized for its dual reactivity. The maleimide
group reacts specifically with sulfhydryl (thiol) groups, while the benzophenone moiety can be
photo-activated by UV light to form covalent bonds with C-H bonds.[1]

Property Value Reference(s)
CAS Number 92944-71-3 [2]

Molecular Formula C17H11NOs [2]

Molecular Weight 277.27 g/mol [2]

Melting Point 155-157 °C [3]
Appearance Light Beige Solid [4]

Solubility Chloroform: 50 mg/mL [3]

Storage Temperature 2-8°C [2][3]
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Hazard Identification and Toxicology

Benzophenone-4-maleimide is classified as an irritant. Direct contact can cause irritation to
the skin, eyes, and respiratory system.[2]

GHS Hazard Classification:

Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A L

Irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Toxicological Data Summary:

Quantitative toxicity data (e.g., LD50, LC50) for Benzophenone-4-maleimide (CAS 92944-71-
3) is not readily available in the reviewed literature. It is important to distinguish it from the
structurally different compound Benzophenone-4 (Sulisobenzone, CAS No. 4065-45-6), for
which an oral LD50 (rat) of 3530 mg/kg has been reported.[5][6] Due to the lack of specific
data, Benzophenone-4-maleimide should be handled as a substance of unknown toxicity, and
exposure should be minimized.

Personal Protective Equipment (PPE) and Handling

Proper PPE is mandatory when handling Benzophenone-4-maleimide to prevent exposure.
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NO95 Dust Mask
(when handling powder outside of fume hood)

Safe Handli{lrg Procedure

Avoid Inhaling Dust
Avoid Skin/Eye Contact

Keep Away from Ignition Sources

Keep Container Tightly Closed

Y
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Figure 1. Workflow for PPE selection and safe handling.
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First Aid Measures

Immediate action is required in case of exposure.

Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
drink 2-4 cupfuls of water. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.

Stability and Reactivity
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Parameter Description
The maleimide group is highly reactive towards
sulfhydryl (thiol) groups, especially at a pH of
Reactivity 6.5-7.5.[1][7] The benzophenone group is photo-

reactive and can be activated by UV light
(approx. 250-360 nm).[1]

Chemical Stability

Stable under recommended storage conditions
(2-8°C, protected from light, tightly sealed).[2]

Incompatible Materials

Strong oxidizing agents, strong acids, and
strong bases. Avoid contact with thiols unless

conjugation is intended.

Hazardous Decomposition Products

Thermal decomposition may produce carbon

monoxide, carbon dioxide, and nitrogen oxides.

[7]

Experimental Protocols

Protocol for Handling a Small Solid Spili

This protocol is for small spills of Benzophenone-4-maleimide powder that can be managed

by trained laboratory personnel.
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Figure 2. Step-by-step workflow for solid spill cleanup.
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Detailed Steps:

Alert and Restrict: Immediately alert others in the vicinity and restrict access to the spill area.

Don PPE: Ensure you are wearing the appropriate PPE as described in Section 3.0,
including an N95 respirator to prevent inhalation of the powder.[2]

Contain Dust: Gently cover the spill with a damp paper towel to prevent the powder from
becoming airborne.[6][8] Do not pour water directly on the spill.

Collect Spill: Carefully sweep or scoop the contained material into a designated, sealable
container labeled "Hazardous Waste."[6][9]

Decontaminate: Wipe the spill area first with a damp cloth (e.g., using 70% ethanol), followed
by a thorough cleaning with soap and water.

Dispose of Materials: Place all contaminated cleaning materials (paper towels, gloves, etc.)
into the hazardous waste container.

Final Disposal: Seal the container, ensure it is properly labeled with the chemical name and
hazard warnings, and arrange for pickup through your institution's Environmental Health and
Safety (EHS) department.

Hygiene: Wash hands thoroughly with soap and water after the cleanup is complete.

Protocol for Deactivation and Disposal of Waste

Due to the reactivity of the maleimide group, it is best practice to deactivate or "quench" any

waste solutions or surplus material before disposal. This converts the reactive maleimide into a

more stable thioether.[9]

Materials:

Waste containing Benzophenone-4-maleimide

Quenching solution: ~100 mM of a thiol-containing compound (e.g., Dithiothreitol (DTT) or 3-
mercaptoethanol (BME)) in a suitable buffer (e.g., PBS).
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e Designated hazardous waste container.
Procedure:
e Prepare Quenching Solution: In a chemical fume hood, prepare the quenching solution.

o Reaction: To the waste container holding the Benzophenone-4-maleimide, add a 10-fold
molar excess of the quenching solution.[9]

 Incubation: Gently mix the contents and allow the reaction to proceed for at least 2 hours at
room temperature to ensure complete deactivation of the maleimide group.[9]

e Collection and Labeling:

o Deactivated Liquid Waste: Collect the solution in a clearly labeled, sealed, and chemically
compatible waste container. Label as "Hazardous Waste: Deactivated Benzophenone-4-
maleimide with [Name of Quenching Agent]".[9]

o Unused Solid Waste: Keep in its original, sealed container. Label as "Hazardous Waste:
Unused Benzophenone-4-maleimide".

o Contaminated Solid Waste (e.g., pipette tips, tubes): Collect in a designated, sealed
plastic bag or container. Label as "Hazardous Waste: Benzophenone-4-maleimide
contaminated debris".[9]

» Final Disposal: Arrange for the collection of all hazardous waste through your institution's
EHS office or a licensed contractor. Complete all necessary hazardous waste disposal forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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